Cas no 2227768-39-8 ((2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol)

• Product Name: (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol
• CAS No: 2227768-39-8
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5783572
• PubChem ID: 165738265
• Update Time: 2025-06-08

(2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1999994
• 2227768-39-8
• (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol

• Inchi： 1S/C8H18N2O/c9-7-8(11)3-6-10-4-1-2-5-10/h8,11H,1-7,9H2/t8-/m1/s1
• InChI Key： XWLBNPQPZJJQIZ-MRVPVSSYSA-N
• SMILES： O[C@@H](CN)CCN1CCCC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol

Comprehensive Overview of (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol (CAS No. 2227768-39-8): Properties, Applications, and Research Insights

The compound (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol, identified by its CAS number 2227768-39-8, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a pyrrolidine ring and an amino alcohol moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

One of the most searched questions about (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol revolves around its synthetic routes and enantiomeric purity. Enantioselective synthesis is critical for pharmaceutical applications, as the (2R) configuration often determines biological activity. Recent advancements in asymmetric catalysis and chiral resolution techniques have improved the efficiency of producing this compound with high optical purity, addressing a key demand in precision medicine.

Another trending topic is the compound's potential in neuropharmacology. Studies suggest that derivatives of (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol may modulate neurotransmitter systems, such as dopamine and serotonin, making it a candidate for treating neurodegenerative diseases like Parkinson's or depression. This aligns with the growing public interest in mental health therapeutics and brain-targeted drug delivery, which dominate academic and industry discussions.

From a technical perspective, the compound's physicochemical properties—such as solubility, stability, and logP (partition coefficient)—are frequently queried in scientific databases. These parameters are essential for formulation development, especially in oral bioavailability optimization. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, further enhancing its appeal in rational drug design.

In addition to pharmaceuticals, CAS No. 2227768-39-8 has applications in material science, particularly in designing chiral catalysts for asymmetric synthesis. Its pyrrolidine ring acts as a ligand in metal-catalyzed reactions, contributing to greener chemistry initiatives by reducing waste and improving yield. This resonates with the global push for sustainable chemistry and green manufacturing practices.

Quality control and analytical methods for (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol are also hot topics. Techniques like HPLC, NMR, and mass spectrometry are routinely used to verify purity and structure. Regulatory compliance, such as ICH guidelines, ensures its safe use in research and development, addressing concerns about reproducibility and standardization in scientific studies.

Looking ahead, the demand for chiral building blocks like (2R)-1-amino-4-(pyrrolidin-1-yl)butan-2-ol is expected to rise, driven by innovations in personalized medicine and biologics. Its integration with AI-driven drug discovery platforms highlights its relevance in modern research, offering faster, cost-effective solutions for complex therapeutic challenges.

In summary, CAS No. 2227768-39-8 represents a multifaceted compound with broad applications across pharmaceuticals, catalysis, and material science. Its alignment with contemporary research trends—such as CNS drug development, sustainability, and computational chemistry—ensures its continued prominence in scientific and industrial arenas.